Cas no 859538-50-4 (3-Fluoro-4-(methylsulfinyl)phenol)

• Product Name: 3-Fluoro-4-(methylsulfinyl)phenol
• CAS No: 859538-50-4
• MF: C₇H₇FO₂S
• MW: 174.192684412003
• CID: 1026139
• PubChem ID: 70700556
• Update Time: 2025-04-20

3-Fluoro-4-(methylsulfinyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(methylsulfinyl)phenol
• 3-fluoro-4-(methylsulfonyl)phenol
• 3-fluoro-4-methylsulfinylphenol
• 3-Fluoro-4-methanesulfonylphenol
• 859538-50-4
• 3-fluoro-4-methanesulfonyl-phenol
• CS-0459145
• 3-fluoro-4-methylsulfonylphenol
• SCHEMBL1128576
• 3-fluoro-4-methylsulfonyl-phenol
• MFCD20258998
• QATPGVNDVDKTQH-UHFFFAOYSA-N
• A1-02961
• 3-fluoro-4-(methanesulfonyl)phenol
• Phenol, 3-fluoro-4-(methylsulfonyl)-

• Inchi： 1S/C7H7FO2S/c1-11(10)7-3-2-5(9)4-6(7)8/h2-4,9H,1H3
• InChI Key： LRWKPXICLXHZSM-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1F)O)=O

Computed Properties

• Exact Mass: 174.01507880g/mol
• Monoisotopic Mass: 174.01507880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds